Diclofenac-d4 Diclofenac-d4 Diclofenac-d4 is intended for use as an internal standard for the quantification of diclofenac by GC- or LC-MS. Diclofenac is a non-steroidal anti-inflammatory drug (NSAID) and COX inhibitor (IC50s = 0.9-2.7 and 1.5-20 µM, for human COX-1 and COX-2, respectively). It is also an active metabolite of diclofenac methyl ester and diclofenac amide. Diclofenac inhibits release of arachidonic acid induced by A23187 in isolated rat peritoneal neutrophils and macrophages (IC50s = 60 and 10 µM, respectively). Transdermal administration of diclofenac inhibits carrageenan-induced paw edema in rats. Formulations containing diclofenac have been used in the treatment of pain associated with osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.
Diclofenac-d4 is a labelled Diclofenac. Diclofenac is a nonsteroidal anti-inflammatory drug (NSAID) used as an anti-inflammatory and analgesic drug.
Brand Name: Vulcanchem
CAS No.: 153466-65-0
VCID: VC21352853
InChI: InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/i1D,2D,4D,7D
SMILES: C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
Molecular Formula: C14H11Cl2NO2
Molecular Weight: 300.2 g/mol

Diclofenac-d4

CAS No.: 153466-65-0

VCID: VC21352853

Molecular Formula: C14H11Cl2NO2

Molecular Weight: 300.2 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Diclofenac-d4 - 153466-65-0

Description

Diclofenac-d4, with the CAS number 153466-65-0, is a deuterated form of diclofenac, a non-steroidal anti-inflammatory drug (NSAID) commonly used for its analgesic, anti-inflammatory, and antipyretic properties. Diclofenac-d4 is primarily utilized as an internal standard in mass spectrometry (MS) analyses, particularly in gas chromatography (GC) and liquid chromatography (LC) coupled with MS, for the quantification of diclofenac in various samples .

Applications of Diclofenac-d4

Diclofenac-d4 serves as a valuable tool in analytical chemistry for the precise measurement of diclofenac levels. Its deuterated structure allows it to be distinguished from the non-deuterated form during MS analysis, making it an ideal internal standard for quantitative studies.

Use in Mass Spectrometry

In mass spectrometry, internal standards like diclofenac-d4 are crucial for ensuring the accuracy and reliability of quantitative analyses. By adding a known amount of diclofenac-d4 to samples, researchers can correct for variations in ionization efficiency and instrument response, thereby improving the precision of diclofenac quantification .

Comparison with Diclofenac-d4 Sodium Salt

CompoundMolecular FormulaMolecular Weight
Diclofenac-d4C14H7D4Cl2NO2300.2 g/mol
Diclofenac-d4 Sodium SaltC14H10Cl2NNaO2322.2 g/mol
CAS No. 153466-65-0
Product Name Diclofenac-d4
Molecular Formula C14H11Cl2NO2
Molecular Weight 300.2 g/mol
IUPAC Name 2-[2,3,4,5-tetradeuterio-6-(2,6-dichloroanilino)phenyl]acetic acid
Standard InChI InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/i1D,2D,4D,7D
Standard InChIKey DCOPUUMXTXDBNB-SCFZSLNVSA-N
Isomeric SMILES [2H]C1=C(C(=C(C(=C1[2H])CC(=O)O)NC2=C(C=CC=C2Cl)Cl)[2H])[2H]
SMILES C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
Canonical SMILES C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
Appearance Off-White to Pale Pink Solid
Melting Point 148-150°C
Purity > 95%
Quantity Milligrams-Grams
Related CAS 15307-86-5 (unlabelled)
Synonyms 2-((2,6-Dichlorophenyl)aminobenzeneacetic Acid-d4
Tag Diclofenac
PubChem Compound 12877529
Last Modified Aug 15 2023

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